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Compound of Interest

Compound Name: (R)-3-Benzyloxy myristic acid

Cat. No.: B016796

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (R)-3-Benzyloxy Myristic Acid, also known
as (R)-3-benzyloxytetradecanoic acid, a synthetic fatty acid derivative of significant interest in
immunological research and vaccine development.

Core Physicochemical Properties

(R)-3-Benzyloxy Myristic Acid is a chiral molecule with a defined stereochemistry that is
crucial for its biological activity. Its structure consists of a 14-carbon myristic acid backbone with
a benzyloxy group attached to the third carbon.

Table 1: Physicochemical Data for (R)-3-Benzyloxy Myristic Acid
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Property Value References
Molecular Formula C21H3403 [1112]
Molecular Weight 334.49 g/mol [1][3]14]
(3R)-3-
IUPAC Name (phenylmethoxy)tetradecanoic [2]
acid
CAS Number 87357-67-3 [1][4]
Appearance Solid, semi-solid, or liquid
Soluble in Chloroform,
Solubility Dichloromethane, Ether, and [5]

Ethyl Acetate

Synthesis and Characterization Workflow

The synthesis of (R)-3-Benzyloxy Myristic Acid is a multi-step process that requires careful

control of stereochemistry. A generalized workflow for its synthesis and subsequent

characterization is outlined below.
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Caption: Generalized workflow for the synthesis and characterization of (R)-3-Benzyloxy
Myristic Acid.

Proposed Biological Activity and Signaling Pathway

(R)-3-Benzyloxy Myristic Acid is recognized as an adjuvant that can be used in vaccines.[3] It
is a synthetic molecule capable of activating antigen-specific CD4 and CD8 T-cells.[3] This is
believed to occur through the stimulation of dendritic cells, enhancing antigen-specific antibody
production.[3] The molecule's pH sensitivity may also be a key feature of its function as a

vaccine adjuvant.[3]

The proposed mechanism involves the activation of Toll-like receptors (TLRs) on antigen-
presenting cells (APCs), such as dendritic cells. This leads to a downstream signaling cascade
that results in the production of pro-inflammatory cytokines and the upregulation of co-
stimulatory molecules, ultimately enhancing the T-cell response.

Immune Response

Antigen-Presenting Cell (APC)
Pro-inflammatory
Signaling Cascade Cytokines (IL-6, TNF-a)

" |
(R)-3-Benzyloxy inds Toll-like Receptor ivates NF-kB ll
Myristic Acid (TLR) W RAS URAD Activation -]

T-Cell
Activation

Co-stimulatory
Molecules (CD80/86)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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